N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-phenylacrylamide

• IUPAC Name: (E)-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C25H22N2O2/c1-16-9-11-20(25-27-22-13-17(2)18(3)14-23(22)29-25)15-21(16)26-24(28)12-10-19-7-5-4-6-8-19/h4-15H,1-3H3,(H,26,28)/b12-10+
• InChI Key: ABEBHRDTCAWVHI-ZRDIBKRKSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=C(C(=C3)C)C)NC(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=C(C(=C3)C)C)NC(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C25H22N2O2
• Molecular Weight: 382.5 g/mol

Description

N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-phenylacrylamide, also known as DMABA-PPA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a fluorescent probe that is commonly used to detect changes in protein conformation and aggregation, making it a valuable tool for studying protein interactions and dynamics.

Mechanism of Action

N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-phenylacrylamide works by binding to specific sites on proteins and undergoing a conformational change that results in a change in fluorescence. This allows researchers to monitor changes in protein structure and function in real-time, providing valuable insights into the underlying mechanisms of protein interactions and dynamics.
Biochemical and Physiological Effects:
N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-phenylacrylamide has been shown to have minimal biochemical and physiological effects, making it a safe and reliable tool for scientific research. This compound does not interfere with normal protein function and does not induce any significant changes in cell viability or metabolism.

Advantages and Limitations for Lab Experiments

The main advantages of N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-phenylacrylamide for lab experiments include its high sensitivity, low toxicity, and ability to monitor protein conformation in real-time. However, there are also some limitations to its use, including the need for specialized equipment and expertise to carry out experiments, as well as the potential for interference from other fluorescent probes or cellular components.

Future Directions

There are many potential future directions for research on N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-phenylacrylamide, including the development of new methods for synthesizing and using this compound, as well as the exploration of its potential applications in a variety of scientific fields. Some possible future directions include the use of N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-phenylacrylamide to study protein misfolding and aggregation in neurodegenerative diseases, as well as its potential use in drug discovery and development.

Synthesis Methods

N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-phenylacrylamide can be synthesized using a variety of methods, including the reaction of 5,6-dimethyl-2-aminobenzoxazole with 2-methyl-5-nitrophenylacrylamide. This reaction is typically carried out in the presence of a catalyst, such as triethylamine, and can be optimized to produce high yields of the desired product.

Scientific Research Applications

N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-phenylacrylamide has a range of scientific research applications, including the study of protein-protein interactions, protein folding, and protein aggregation. This compound is commonly used as a fluorescent probe to monitor changes in protein conformation, allowing researchers to better understand the mechanisms underlying protein function and dysfunction.